Cas no 300-48-1 (3-O-Methyldopa)

3-O-Methyldopa is a methylated metabolite of L-DOPA, formed via catechol-O-methyltransferase (COMT)-mediated methylation. It serves as a key biomarker in the study of dopamine metabolism, particularly in Parkinson’s disease research, where it helps assess the peripheral and central processing of L-DOPA. Unlike L-DOPA, 3-O-Methyldopa does not cross the blood-brain barrier, making it useful for distinguishing between peripheral and central metabolic pathways. Its stability and detectability in plasma and cerebrospinal fluid facilitate pharmacokinetic and pharmacodynamic studies. The compound is also employed in analytical methods to evaluate COMT inhibitor efficacy, aiding in the optimization of therapeutic strategies for neurological disorders.
3-O-Methyldopa structure
3-O-Methyldopa structure
Product Name:3-O-Methyldopa
CAS No:300-48-1
MF:C10H13NO4
MW:211.214523077011
MDL:MFCD00037205
CID:309177
PubChem ID:9307
Update Time:2025-06-11

3-O-Methyldopa Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine, 3-methoxy-
    • 3-METHOXY-L-TYROSINE
    • 3-(4-hydroxy-3-methoxyphenyl)-L-alanine
    • 3-Methoxy-DOPA
    • 3-METHOXY-TYROSINE
    • 3-OMD
    • 3-O-methyl-3,4-dihydroxyphenylalanine
    • 4-HYDROXY-3-METHOXY-L-PHENYLALANINE DIHYDRATE
    • L-3-(3-methoxy-4-hydroxyphenyl)alanine
    • L-3-(4-hydroxy-3-methoxyphenyl)-alanine
    • L-3-methoxytyrosine
    • L-3-O-METHYL-DOPA DIHYDRATE
    • L-Tyrosine,3-Methoxy
    • 3-O-Methyldopa
    • SCHEMBL180104
    • 3YM
    • (S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
    • L-3-MTO
    • D95468
    • CHEBI:82913
    • 3-O-Methyl-a-methyldopa
    • OM-DOPA
    • 3-O-METHYLDOPA [MI]
    • PD053041
    • L-4-Hydroxy-3-methoxyphenylalanine
    • DTXSID401315157
    • AKOS012010388
    • AS-57781
    • (2S)-2-amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
    • 3-O-Methyldopa, L-
    • UNII-V3O7J20DWN
    • 3-O-Methyl-L-DOPA
    • MFCD00037205
    • 3-Methoxy-L-tyrosine monohydrate, powder
    • AM20041134
    • (2S)-2-amino-3-(4-hydroxy-3-methoxy-phenyl)propionic acid
    • L-3-methoxy-4-hydroxyphenylalanine
    • 300-48-1
    • HY-113468A
    • 3-methoxy-4-hydroxyphenylalanine
    • PFDUUKDQEHURQC-ZETCQYMHSA-N
    • NCGC00163350-01
    • CS-0131977
    • CHEMBL1314652
    • (-)-3-O-METHYLDOPA
    • L-3-O-Methyl-DOPA
    • 3-O-Methyl Dopa
    • V3O7J20DWN
    • EN300-321078
    • Q15410220
    • DA-69977
    • MFCD07784093
    • DB-016869
    • 1ST169051
    • MDL: MFCD00037205
    • Inchi: 1S/C10H13NO4/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14/h2-3,5,7,12H,4,11H2,1H3,(H,13,14)/t7-/m0/s1
    • InChI Key: PFDUUKDQEHURQC-ZETCQYMHSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C[C@@H](C(=O)O)N)O

Computed Properties

  • Exact Mass: 211.08400
  • Monoisotopic Mass: 211.084458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
  • Topological Polar Surface Area: 92.8

Experimental Properties

  • Density: 1.321
  • Boiling Point: 407.3°Cat760mmHg
  • Flash Point: 200.1°C
  • Refractive Index: 1.591
  • PSA: 92.78000
  • LogP: 1.05550

3-O-Methyldopa Security Information

  • WGK Germany:3

3-O-Methyldopa Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-O-Methyldopa Pricemore >>

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Additional information on 3-O-Methyldopa

3-O-Methyldopa (CAS No. 300-48-1): A Comprehensive Guide to Its Properties and Applications

3-O-Methyldopa, also known as 3-Methoxy-L-tyrosine, is a naturally occurring metabolite of L-Dopa, a precursor to neurotransmitters like dopamine. With the CAS registry number 300-48-1, this compound has garnered significant attention in neuroscience and pharmaceutical research due to its role in dopamine metabolism and potential therapeutic applications. Researchers and clinicians often explore its implications in neurodegenerative disorders, such as Parkinson's disease, making it a hot topic in biomedical science.

The chemical structure of 3-O-Methyldopa features a methoxy group at the 3-position of the aromatic ring, distinguishing it from its parent compound, L-Dopa. This modification influences its pharmacokinetics, including absorption and blood-brain barrier penetration. Studies suggest that 3-O-Methyldopa may serve as a biomarker for dopamine synthesis and metabolism, offering insights into conditions like Parkinson's disease and restless legs syndrome. These associations make it a frequent subject in PubMed and Google Scholar searches.

In recent years, the rise of personalized medicine and precision diagnostics has fueled interest in metabolites like 3-O-Methyldopa. Its quantification in bodily fluids, such as cerebrospinal fluid (CSF) and plasma, is critical for understanding neurological health. Advanced analytical techniques, including HPLC (High-Performance Liquid Chromatography) and mass spectrometry, are commonly employed to detect this compound. These methods align with the growing demand for non-invasive biomarkers in clinical settings.

Beyond its diagnostic potential, 3-O-Methyldopa is investigated for its role in drug interactions. For instance, co-administration with L-Dopa may influence therapeutic outcomes in Parkinson's patients. This interplay is a recurring theme in patient forums and medical conferences, where stakeholders discuss optimizing treatment regimens. Such discussions often highlight the need for further research into metabolite profiling and individualized therapy.

The synthesis of 3-O-Methyldopa involves enzymatic methylation of L-Dopa, catalyzed by catechol-O-methyltransferase (COMT). This enzyme is a target for COMT inhibitors, a class of drugs used alongside L-Dopa to manage Parkinson's symptoms. Understanding this metabolic pathway is essential for developing novel therapeutics, a topic frequently explored in grant proposals and research publications.

From a commercial perspective, 3-O-Methyldopa is available as a research chemical for laboratories focusing on neurochemistry and pharmacology. Its stability and solubility properties are critical for experimental reproducibility, a concern often raised in peer-reviewed journals. Suppliers emphasize its high purity (>98%) to meet the stringent requirements of academic and industrial research.

Environmental and safety profiles of 3-O-Methyldopa are also noteworthy. Unlike some synthetic compounds, it is biodegradable and poses minimal ecological risk, aligning with the green chemistry movement. This aspect resonates with sustainability-focused researchers and regulatory agencies.

In summary, 3-O-Methyldopa (CAS No. 300-48-1) bridges gaps between basic science and clinical practice. Its multifaceted roles—from a dopamine metabolite to a diagnostic tool—underscore its relevance in contemporary biomedical research. As AI-driven drug discovery and digital health evolve, this compound will likely remain a focal point for innovation.

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